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Introduction

Trimethylhydrazine (TMH), systematically named 1,1,2-trimethylhydrazine, is a chemical
compound with the formula CsH1oNz2. It is a derivative of hydrazine and finds application as an
intermediate in the synthesis of pharmaceuticals. This technical guide provides a detailed
overview of the boiling and melting points of Trimethylhydrazine, the experimental protocols
for their determination, and its role in synthetic chemistry, particularly in the production of
Anamorelin.

Physicochemical Data

The accurate determination of physical properties such as boiling and melting points is crucial
for the safe handling, purification, and application of chemical compounds in research and
development.

Summary of Physical Properties

The table below summarizes the reported boiling and melting points for Trimethylhydrazine. It
is important to note that there are discrepancies in the reported boiling points in the literature,
which may be attributable to different experimental conditions or the presence of impurities.
The values from peer-reviewed scientific literature and established chemical databases are

prioritized.
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Property Value Source(s)
Melting Point -71.91 °C [1]

-73°C [2]

Boiling Point 49.3 °C at 760 mmHg [3]

62-63 °C at 753 Torr [2]

87.98 °C (estimate) [1][4]

The significant variation in the reported boiling point highlights the importance of careful
experimental determination. The lower values are likely experimentally determined, while the
higher value is an estimate. For practical applications, experimental verification is strongly
recommended.

Experimental Protocols

The following are detailed methodologies for the experimental determination of the melting and
boiling points of Trimethylhydrazine. Given that Trimethylhydrazine is a flammable, highly
reactive, and potentially carcinogenic compound, all procedures must be conducted in a well-
ventilated fume hood with appropriate personal protective equipment (PPE), including safety
goggles, flame-resistant lab coat, and chemical-resistant gloves.[4]

Determination of Melting Point

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:
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Sample Preparation: A small sample of solid Trimethylhydrazine (previously solidified by
cooling) is finely ground using a mortar and pestle.

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.
The tube is then inverted and tapped gently to pack the solid into the sealed end, aiming for
a sample height of 2-3 mm.

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus.

Heating and Observation: The sample is heated at a controlled rate. An initial rapid heating
can be used to determine an approximate melting range. For an accurate measurement, a
new sample is heated to about 10-15°C below the approximate melting point, and then the
heating rate is slowed to 1-2°C per minute.

Data Recording: The temperature at which the first liquid appears (onset of melting) and the
temperature at which the last solid crystal disappears (completion of melting) are recorded
as the melting point range. For a pure compound, this range should be narrow.

Determination of Boiling Point

Apparatus:

Small-scale distillation apparatus or a Thiele tube setup
Heating mantle or oil bath

Thermometer

Boiling chips or a capillary tube (for nucleation)
Round-bottom flask

Condenser

Procedure (using a small-scale distillation apparatus):
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o Apparatus Assembly: A small round-bottom flask is charged with a small volume of
Trimethylhydrazine and a few boiling chips to ensure smooth boiling. The flask is fitted with
a distillation head, a condenser, and a collection vessel. The thermometer is positioned so
that the top of the bulb is level with the side arm of the distillation head.

o Heating: The flask is gently heated using a heating mantle or an oil bath.

o Equilibrium and Measurement: The liquid is brought to a boil, and the vapor is allowed to rise
and equilibrate with the liquid. The temperature is recorded when the vapor temperature
stabilizes while the liquid is condensing and dripping into the collection vessel. This stable
temperature is the boiling point at the recorded atmospheric pressure.

e Pressure Correction: If the atmospheric pressure is not 760 mmHg, the observed boiling
point can be corrected using a nomograph or the Clausius-Clapeyron equation to determine
the normal boiling point.

Role in Pharmaceutical Synthesis: Anamorelin

Trimethylhydrazine serves as a key building block in the synthesis of Anamorelin, a selective
agonist of the ghrelin/growth hormone secretagogue receptor (GHSR) developed for the
treatment of cancer cachexia and anorexia.[5][6]

The synthesis of Anamorelin involves the coupling of an activated carboxylic acid intermediate
with Trimethylhydrazine to form a hydrazide. This hydrazide moiety is a critical part of the final
drug structure. The general synthetic step involving Trimethylhydrazine is outlined below.

Reactants

Trimethylhydrazine Reaction Product Final Product Synthesis
Anamorelin Intermediate . .
| drazide Formatio (Acyl Hydrazide) Further Synthetic Steps '—>

Activated Acid Intermediate
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Click to download full resolution via product page

Caption: Synthetic pathway of Anamorelin involving Trimethylhydrazine.

Carcinogenic Potential

It is important for researchers to be aware that Trimethylhydrazine hydrochloride has been
shown to induce tumors in mice.[7] Studies have demonstrated that chronic administration in
drinking water led to an increased incidence of tumors in blood vessels, lungs, and kidneys.[7]
This carcinogenic potential is a critical safety consideration and underscores the need for
stringent handling procedures to minimize exposure. The mechanism of carcinogenesis for
hydrazine derivatives often involves metabolic activation to reactive intermediates that can
alkylate DNA.[1]
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Caption: Postulated logical pathway for Trimethylhydrazine-induced carcinogenesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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